N-(2,3-dimethylphenyl)-N'-[1-(4-ethylphenyl)ethyl]thiourea

• IUPAC Name: 1-(2,3-dimethylphenyl)-3-[1-(4-ethylphenyl)ethyl]thiourea
• InChI: InChI=1S/C19H24N2S/c1-5-16-9-11-17(12-10-16)15(4)20-19(22)21-18-8-6-7-13(2)14(18)3/h6-12,15H,5H2,1-4H3,(H2,20,21,22)
• InChI Key: JFRKMZJNJCTMEW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NC(=S)NC2=CC=CC(=C2C)C
• Molecular Formula: C19H24N2S
• Molecular Weight: 312.5 g/mol

Description

N-(2,3-dimethylphenyl)-N'-[1-(4-ethylphenyl)ethyl]thiourea, commonly known as DMTU, is a synthetic compound that has gained significant attention in scientific research due to its potential applications as a potent antioxidant and free radical scavenger. DMTU is a thiourea derivative and is structurally similar to other compounds such as metformin and phenformin, which are commonly used as antidiabetic drugs.

Mechanism of Action

The mechanism of action of DMTU is not fully understood, but it is believed to exert its antioxidant effects by scavenging free radicals and inhibiting lipid peroxidation. DMTU has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is a key regulator of antioxidant and detoxification responses in cells.
Biochemical and Physiological Effects
DMTU has been shown to have a variety of biochemical and physiological effects, including reducing oxidative stress, improving mitochondrial function, and reducing inflammation. DMTU has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMTU in lab experiments is its potent antioxidant activity, which makes it a useful tool for studying oxidative stress-induced damage in cells. However, one limitation of using DMTU is its relatively low solubility in water, which can make it difficult to use in certain experimental systems.

Future Directions

There are several future directions for research on DMTU. One area of interest is its potential therapeutic applications in diseases such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as a radioprotective agent in cancer therapy. Additionally, further studies are needed to fully understand the mechanism of action of DMTU and its effects on various biological systems.

Scientific Research Applications

DMTU has been extensively studied for its potential applications as an antioxidant and free radical scavenger. It has been shown to protect against oxidative stress-induced damage in various cell types, including neurons, endothelial cells, and cardiomyocytes. DMTU has also been studied for its potential therapeutic effects in diseases such as Alzheimer's disease, Parkinson's disease, and cardiovascular diseases.